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4,6(2H,5H)-dithione

CAS No.: 5334-32-7

Cat. No.: B12648519

Get Quote

Executive Summary: The Adenine Isostere
Advantage

The pyrazolo[3,4-d]pyrimidine scaffold represents a cornerstone in kinase inhibitor design due
to its bioisosteric relationship with the adenine ring of ATP.[1][2][3] Unlike the endogenous
purine core (imidazo[4,5-d]pyrimidine), the pyrazolo[3,4-d]pyrimidine system modifies the
nitrogen distribution in the 5-membered ring, altering hydrogen bond donor/acceptor
capabilities while maintaining the critical geometry required for hinge-region binding in the
kinase ATP pocket.

This guide objectively analyzes the performance of this scaffold across three primary biological
target classes—Src Family Kinases (SFKs), Bruton’s Tyrosine Kinase (BTK), and
Serine/Threonine Kinases (CDKs/mTOR)—comparing its efficacy and selectivity against
alternative heterocycles like pyrrolo[2,3-d]pyrimidines and quinazolines.

Structural Logic & Binding Mechanism
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The efficacy of pyrazolo[3,4-d]pyrimidines stems from their ability to mimic the N1 and N6
interaction points of adenine.

e Hinge Binding: The N1 and N2 nitrogens of the pyrazole ring, along with substituents at the
C4 position, frequently engage the kinase hinge region (e.g., Glu339/Met341 in Src).

o Selectivity Vector: The C3 position points towards the gatekeeper residue, allowing for the
design of "gatekeeper-exploiting” inhibitors (e.g., bulky groups for Thr-gatekeepers vs. small
groups for bulky gatekeepers).

Comparative Scaffold Analysis

Pyrazolo[3,4- Pyrrolo[2,3- . .
Feature o o Quinazoline
d]pyrimidine d]pyrimidine
Endogenous Analog Adenine (Isostere) 7-Deazaadenine N/A (Synthetic)
) ) Bidentate (typically Monodentate or
Hinge Interaction i ) Monodentate (N1)
N1/N7 equivalent) Bidentate
Solubility Moderate to High Moderate Low to Moderate
. Src, BTK, mTOR,
Primary Targets CDK JAK, Syk, RET EGFR, HER2

Target Class I: Src Family Kinases (SFKSs)

The pyrazolo[3,4-d]pyrimidines PP1 and PP2 defined the pharmacological interrogation of Src
family kinases.[2] While historically significant, modern analysis reveals critical selectivity
nuances.[4]

Mechanism of Action

PP1 and PP2 function as ATP-competitive inhibitors. They bind in the active conformation of
the kinase, inserting the pyrazolopyrimidine core into the adenine pocket and projecting the C3-
phenyl group into the hydrophobic pocket adjacent to the gatekeeper residue (Thr338 in c-Src).

Performance Comparison: PP2 vs. Alternatives

Table 1: Inhibitory Potency and Selectivity Profile
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Compound Scaffold

Target: Lck
(

)

Target: Fyn
(

)

Target:
EGFR (

)

Selectivity
Note

Pyrazolo[3,4-
PP2 o
d]pyrimidine

4 nM

5nM

480 nM

Warning:
Cross-reacts
with ALK5
(TGF-

R1)

Pyrazolo[3,4-
PP1 o
d]pyrimidine

5nM

6 nM

~500 nM

Potent, but
less selective
than originally
thought

SU6656 Indolinone

290 nM

170 nM

>10

Lower
potency, but
no ALK5

inhibition

o Thiazole-
Dasatinib )
carboxamide

0.4 nM

0.5 nM

>100 nM

Clinical
standard;
broad

spectrum

Critical Insight: While PP2 is often cited as a "selective Src inhibitor,"” experimental evidence

confirms it potently inhibits ALK5 (TGF-

type | receptor). When studying Src-dependent metastasis, researchers must

control for TGF-

pathway inhibition by using SU6656 or genetic knockdowns alongside PP2 to

validate causality.
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Target Class II: Bruton's Tyrosine Kinase (BTK)

The most clinically successful application of this scaffold is Ibrutinib (PCI-32765), which utilizes
a pyrazolo[3,4-d]pyrimidine core decorated with an acrylamide "warhead."

Mechanism: Covalent Inactivation

Ibrutinib binds to the ATP pocket of BTK.[5] The pyrazolo[3,4-d]pyrimidine core stabilizes the
molecule, positioning the acrylamide moiety to form a covalent Michael addition adduct with
Cysteine 481. This irreversible binding leads to sustained inhibition of BCR signaling even after
the drug is cleared from circulation.

Pathway Visualization: BCR Signaling

The following diagram illustrates the downstream consequences of BTK inhibition by
pyrazolo[3,4-d]pyrimidines in B-cells.
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Figure 1: B-Cell Receptor (BCR) signaling cascade highlighting the intervention point of
pyrazolo[3,4-d]pyrimidine inhibitors at BTK.
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Experimental Protocols

To validate pyrazolo[3,4-d]pyrimidine activity, one must employ a self-validating workflow
combining biochemical potency with cellular target engagement.

Protocol A: Radiometric Kinase Inhibition Assay (Gold
Standard)

Rationale: Radiometric assays are less prone to interference from fluorescent compounds (a
common issue with heterocycles) than FRET/FP assays.

Materials:

e Recombinant Kinase (e.g., c-Src, BTK)

o Substrate: Poly(Glu, Tyr) 4:1 or specific peptide
o ATP (Specific activity ~3000 Ci/mmol)

o P81 Phosphocellulose paper

Step-by-Step Methodology:

o Compound Preparation: Dissolve pyrazolo[3,4-d]pyrimidine derivative in 100% DMSO.
Prepare 3-fold serial dilutions in kinase buffer (50 mM Tris pH 7.5, 10 mM

, 1 mM DTT). Control: DMSO only.

e Enzyme Activation: Incubate kinase (5-10 nM final) with the compound for 10 minutes at
room temperature. Causality: Allows for pre-equilibrium binding, essential for slow-binding
inhibitors.

o Reaction Initiation: Add substrate mix containing

cold ATP,
ATP, and

peptide substrate.
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e |ncubation: Incubate at 30°C for 20 minutes.
e Termination: Spot

of reaction onto P81 paper immediately.

o Wash: Wash filters 3x with 0.75% phosphoric acid (5 min each) to remove unreacted ATP.
o Quantification: Measure CPM via liquid scintillation counting. Calculate

using non-linear regression (GraphPad Prism).

Protocol B: Cellular Target Engagement (Western Blot)
Rationale: Demonstrates membrane permeability and intracellular efficacy.

o Treatment: Treat cells (e.g., Jurkat for Lck, Mino for BTK) with inhibitor (0.01 - 10
) for 1 hour.
o Stimulation: Stimulate pathway (e.g., anti-IgM for BCR) for 5-15 minutes.
e Lysis: Lyse in RIPA buffer containing phosphatase inhibitors (
, NaF).
o Detection: Blot for phospho-Tyr of the specific substrate (e.g., p-PLC
2 for BTK inhibition). Crucial Control: Blot for Total-BTK to ensure no degradation occurred.

Synthesis Workflow Visualization

The accessibility of this scaffold is a major advantage. The following diagram outlines the
standard "Hanefeld" or "Robins" type synthesis routes often used to generate these libraries.
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Figure 2: General synthetic route for accessing N4-functionalized pyrazolo[3,4-d]pyrimidine

kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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